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Compound of Interest

Compound Name: Aldometanib

Cat. No.: B12396640 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like Aldometanib are paramount to ensuring laboratory safety

and environmental protection. While specific disposal protocols for Aldometanib, a selective

aldolase inhibitor, are not extensively documented, a comprehensive disposal plan can be

formulated by adhering to standard laboratory safety practices and regulatory guidelines for

chemical waste management. This guide provides essential, step-by-step information for the

safe disposal of Aldometanib, aligning with the core requirements of laboratory safety and

chemical handling.

Understanding Aldometanib: Key Safety and
Handling Profile
Aldometanib (also known as LXY-05-029) is an orally active aldolase inhibitor that is currently

for research use only.[1] It is supplied as a solid powder and is soluble in DMSO.[2][3] While a

specific Safety Data Sheet (SDS) for Aldometanib is not publicly available, general safety

precautions for handling similar chemical compounds should be strictly followed. A

representative SDS for a research chemical indicates that such compounds may be harmful if

swallowed, cause skin and eye irritation, and may cause respiratory irritation.[4] Therefore,

appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab

coat, should be worn at all times when handling Aldometanib.
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The following procedure outlines the recommended steps for the safe disposal of Aldometanib
and its associated waste materials.

1. Decontamination of Labware and Surfaces:

All glassware, spatulas, and other equipment that have come into contact with Aldometanib
should be thoroughly decontaminated.

Rinse contaminated items with a suitable solvent in which Aldometanib is soluble, such as

DMSO, followed by a standard laboratory detergent and water.

The initial solvent rinse containing dissolved Aldometanib should be treated as chemical

waste and collected for proper disposal.

2. Waste Segregation:

Solid Waste: Unused or expired Aldometanib powder, as well as any grossly contaminated

items like weighing boats or filter paper, should be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing Aldometanib, including the initial solvent rinses from

decontamination, should be collected in a separate, labeled hazardous liquid waste

container. Do not mix with aqueous waste if organic solvents were used.

Sharps Waste: Any needles or syringes used for handling Aldometanib solutions should be

disposed of in a designated sharps container.

3. Labeling and Storage of Waste:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Aldometanib," and any other components of the waste stream (e.g.,

"Aldometanib in DMSO").

Waste containers should be kept securely closed and stored in a designated, well-ventilated

secondary containment area, away from incompatible materials.

4. Disposal Through a Licensed Contractor:
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The disposal of chemical waste, including Aldometanib, must be handled by a licensed and

approved waste disposal contractor.

Follow your institution's specific procedures for arranging a waste pickup. Provide the

contractor with a complete and accurate description of the waste.

The guiding principle for disposal is to send the contents and container to an approved waste

disposal plant.[4]

Quantitative Data Summary
Property Value Source

Molecular Weight 593.46 g/mol

Molecular Formula C27H43Cl2IN2

Solubility ≥ 100 mg/mL in DMSO

Storage (Solid) -20°C for up to 3 years

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month

Experimental Workflow for Aldometanib Disposal
The following diagram illustrates the logical flow of the Aldometanib disposal process, from

handling to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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